5-(1,3-benzothiazol-2-yl)-N-benzylthiophene-2-carboxamide

• IUPAC Name: 5-(1,3-benzothiazol-2-yl)-N-benzylthiophene-2-carboxamide
• InChI: InChI=1S/C19H14N2OS2/c22-18(20-12-13-6-2-1-3-7-13)16-10-11-17(23-16)19-21-14-8-4-5-9-15(14)24-19/h1-11H,12H2,(H,20,22)
• InChI Key: VEHSGHNCHWZSOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(S2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H14N2OS2
• Molecular Weight: 350.5 g/mol

Description

Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities, including antimicrobial, antifungal, and anticancer properties.

Synthesis Analysis

Benzothiazoles can be synthesized through various methods. One common approach is the condensation of 2-aminothiophenols with aldehydes. Another method involves the use of Sonogashira cross-coupling reactions.

Molecular Structure Analysis

The molecular structure of benzothiazoles consists of a benzene ring fused to a thiazole ring. The thiazole ring contains a sulfur atom and a nitrogen atom.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions. For instance, they can participate in Sonogashira cross-coupling reactions. They can also undergo reactions with different substituents to modify their properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on their specific structures and substituents. For example, some benzothiazoles exhibit fluorescence properties.

Scientific Research Applications

Antitubercular Activity

• . These compounds were tested in vitro and in vivo against Mycobacterium tuberculosis. The newly synthesized molecules exhibited better inhibition potency compared to standard reference drugs. Mechanism of resistance of anti-TB drugs was also explored in this context.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to interact with various targets such asProthrombin and the Aryl hydrocarbon receptor . These targets play crucial roles in coagulation and regulation of gene expression, respectively .

Mode of Action

Benzothiazole derivatives have been known to exhibit antibacterial activity by inhibiting various enzymes such asdihydroorotase , DNA gyrase , and tyrosine kinase . These enzymes are involved in nucleotide synthesis, DNA replication, and signal transduction, respectively .

Biochemical Pathways

The inhibition of the aforementioned enzymes suggests that it may affect pathways related toDNA replication , nucleotide synthesis , and cellular signaling .

Pharmacokinetics

The pharmacokinetic properties of similar benzothiazole derivatives have been reported . These properties can significantly impact the bioavailability of the compound, influencing its therapeutic efficacy and potential side effects .

Result of Action

Given its potential inhibitory effects on various enzymes, it may lead to the disruption of essential cellular processes such as dna replication and signal transduction .

Safety and Hazards

The safety and hazards associated with benzothiazoles can vary depending on their specific structures and uses. It’s important to refer to the specific Safety Data Sheet (SDS) for each compound.

Future Directions

Benzothiazoles continue to be a focus of research due to their wide range of biological activities. Future research may involve the synthesis of new benzothiazole derivatives, investigation of their biological activities, and exploration of their potential applications in medicine and other fields.